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Compound of Interest

Compound Name: 2,6-Dimethyldecane

Cat. No.: B082109

2,6-Dimethyldecane: A Core Chemical Profile

This document provides the fundamental molecular details of 2,6-dimethyldecane, a branched
alkane hydrocarbon. The information is presented to be a quick reference for researchers,
scientists, and professionals in drug development.

Core Molecular Data

The essential molecular information for 2,6-dimethyldecane is summarized in the table below.
This data is foundational for any experimental or theoretical work involving this compound.

Identifier Value

Molecular Formula C12H26[1][2][3][4][5]
Molecular Weight 170.33 g/mol [1][3][6]
IUPAC Name 2,6-dimethyldecane[1]
CAS Registry Number 13150-81-7[2]

Calculation of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The molecular formula for 2,6-dimethyldecane is Ci2Hzs.
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Methodology:

Identify the number of atoms of each element:

o Carbon (C): 12

o Hydrogen (H): 26

Use the standard atomic weights of each element:
o Atomic weight of Carbon (C) = 12.011 u
o Atomic weight of Hydrogen (H) = 1.008 u

Calculate the total mass for each element in the molecule:

o Total mass of Carbon = 12 atoms * 12.011 u/atom = 144.132 u

o Total mass of Hydrogen = 26 atoms * 1.008 u/atom = 26.208 u

Sum the masses to find the molecular weight:
o Molecular Weight = 144.132 u + 26.208 u = 170.34 u

The molar mass, which is numerically equivalent to the molecular weight, is expressed in
grams per mole ( g/mol ).

Please note that slight variations in molecular weight values may be observed depending on
the source and the precision of the atomic weights used.[1][2][6]

Visualizations and Experimental Protocols

The request for signaling pathway diagrams, experimental workflows, or logical relationships
using Graphviz is not applicable to the fundamental properties of a single, simple chemical
compound like 2,6-dimethyldecane. Such visualizations are typically used to represent
complex biological processes, multi-step experimental procedures, or intricate logical
frameworks, none of which are relevant to defining the molecular formula and weight of this
compound.
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Similarly, detailed experimental protocols are not required for the determination of the
molecular formula or the calculation of the molecular weight, as these are established and
standardized chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,6-Dimethyldecane | C12H26 | CID 139395 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 2,6-Dimethyldecane [webbook.nist.gov]

e 3. Buy 2,6-Dimethyldecane (EVT-365501) | 13150-81-7 [evitachem.com]

e 4. Page loading... [guidechem.com]

» 5. 2,6-Dimethyldecane [webbook.nist.gov]

e 6. 2,6-Dimethyldecane (CAS 13150-81-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

 To cite this document: BenchChem. [2,6-Dimethyldecane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082109#2-6-dimethyldecane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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